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Compound of Interest

Ammonium titanium(4+)

ethanedioate (2/1/3)

Cat. No.: B084247

Compound Name:

Introduction: Ammonium titanyl oxalate monohydrate, with the chemical formula
(NH4)2TiO(C204)2:-H20, is a white crystalline solid widely utilized in scientific and industrial
applications.[1][2] Its primary significance lies in its role as a high-purity precursor for the
synthesis of various titanium dioxide (TiOz2) polymorphs, such as anatase and rutile, which are
critical in catalysis, photocatalysis, and electronic materials.[3] It also serves as a mordant in
the dyeing of cotton and leather.[2][4] While its chemical formula suggests a simple monomeric
complex, crystallographic studies have revealed a far more intricate molecular architecture in
the solid state. This guide provides an in-depth exploration of its molecular structure, supported
by experimental data and protocols for researchers and professionals in chemistry and

materials science.

Chemical and Physical Properties

Ammonium titanyl oxalate is typically available as a stable monohydrate. Its fundamental
properties are summarized below, compiled from various chemical data sources.
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Property Data Reference(s)

Chemical Formula (NH4)2TiO(C204)2-H20 [1][5]

Molecular Weight 294.02 g/mol [6][7]

CAS Number 10580-03-7 [6][8]
White to light beige crystalline

Appearance [4][°]
powder

. Readily soluble in water;

Solubility ) ) [11[5]
insoluble in alcohol and ether

Density (experimental) 1.803 g/cm3 [10]

Crystal System Monoclinic [1][10]

Space Group P2i/c [10]

_ a=13.47A b=1133A c=
Unit Cell Parameters [10]
17.64 A, B = 126.66°

The Molecular Structure in the Solid State

Contrary to the simplistic representation suggested by its name, ammonium titanyl oxalate
does not contain discrete "titanyl" (Ti=0) species in its crystalline form.[10] Extensive structural
elucidation through single-crystal X-ray diffraction has demonstrated that the compound exists
as a distinct cyclic tetramer, with the formula {[TIO(C204)2]?}4.[3][10]

This complex arrangement consists of four titanium-containing octahedra linked in a ring. Key
features of this structure include:

 Titanium Coordination: Each titanium(lV) ion is six-coordinated, forming a distorted
octahedron. The coordination sphere is composed of two bidentate oxalate groups and two
bridging oxygen atoms that link it to adjacent titanium centers.[10]

» Bridging Oxygen Atoms: The four titanium octahedra are connected by four bridging oxygen
atoms. This creates a central eight-membered ring of alternating titanium and oxygen atoms
(Ti-O-Ti-0)4.[10]
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o Tetrameric Core: The four titanium atoms form a near-square arrangement. The Ti-O bonds
within the bridging Ti-O-Ti linkages are notable for having alternatingly short (approx. 1.78-
1.84 A) distances.[10]

This tetrameric structure is stabilized by hydrogen bonds involving the ammonium ions, oxalate
ligands, and the water molecule of hydration.
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Conceptual Diagram of the Tetrameric Core
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Logical relationship of the tetrameric core.

Key Crystallographic Data

The following table summarizes key bond distances and angles within the tetrameric structure
as determined by X-ray crystallography.[10]
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Parameter Value(s)

Ti---Ti Distances 3.39A,350A

Ti-O (bridging) Bonds 1.78 A, 1.84 A (alternating)
Ti-O-Ti Angles 139°, 152°

Experimental Protocols for Characterization

The determination of the structure and properties of ammonium titanyl oxalate relies on several

key analytical techniques.

Synthesis Protocol

High-quality crystals suitable for analysis can be prepared via a controlled precipitation method.
[10]
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1. Prepare a cold, clear, hydrolyzed solution of TiCls in water (~0.5 M)

2. Dissolve two equivalents of solid oxalic acid

3. Carefully add 4-5 equivalents of ammonia to reach pH 1-2, ensuring the solution remains clear

4. Slowly add approximately half the solution volume of ethanol without stirring to create two layers

5. Allow the mixture to stand overnight

6. Isolate the resulting colorless crystals

Synthesis Workflow for Crystalline Ammonium Titanyl Oxalate

Click to download full resolution via product page

Experimental workflow for synthesis.[10]

Structural Elucidation: Single-Crystal X-ray Diffraction

This is the definitive technique for determining the solid-state structure.

* Methodology: A suitable single crystal is mounted on a diffractometer. The crystal is
irradiated with monochromatic X-rays (commonly Mo-Ka radiation), and the diffraction
pattern is collected as the crystal is rotated. The positions and intensities of the diffracted
beams are used to solve the crystal structure using computational methods like Patterson

and Fourier analysis.[10]
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Spectroscopic Analysis: Infrared (IR) Spectroscopy

Vibrational spectroscopy provides insight into the chemical bonding within the compound.

» Methodology: An IR spectrum is obtained from a sample (typically prepared as a KBr pellet).
The spectrum reveals absorption bands corresponding to the vibrational modes of the
functional groups. For ammonium titanyl oxalate, distinctive bands for the oxalate ligands are
observed in the 1300-1700 cm~1 region, while vibrations associated with the Ti-O framework
also provide key structural information.[3]

Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition pathway of the compound, which
is critical for its use as a precursor.

» Methodology: A sample is heated at a controlled rate in a specified atmosphere (e.g., air or
nitrogen), and its mass is continuously monitored. The resulting data shows distinct mass
loss steps corresponding to the release of water, ammonia, and the decomposition of the
oxalate groups.[11] Studies show that ammonium titanyl oxalate is more stable than

ammonium oxalate alone.[11]
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Simplified Thermal Decomposition Pathway
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Simplified thermal decomposition pathway.

Conclusion

Ammonium titanyl oxalate monohydrate is a compound whose simple chemical formula belies
a complex and elegant molecular structure. The definitive solid-state architecture, established
by X-ray crystallography, is a cyclic tetramer where four [TiO(C204)2]?~ units are linked by
bridging oxygen atoms.[10] This well-defined crystalline structure is fundamental to its utility as
a reliable precursor for the synthesis of high-purity titanium dioxide nanomaterials. A thorough
understanding of this molecular arrangement, along with the experimental techniques used for
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its characterization, is essential for its effective application in materials science, catalysis, and
other advanced chemical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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